Cas no 1384427-80-8 (3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one)

• Product Name: 3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one
• CAS No: 1384427-80-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 4593011
• PubChem ID: 70655087
• Update Time: 2025-06-08

3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one
• 6-Oxa-3-azabicyclo[3.2.1]octan-8-one, 3-(phenylmethyl)-
• 3-(Phenylmethyl)-6-oxa-3-azabicyclo[3.2.1]octan-8-one

• Inchi： 1S/C13H15NO2/c15-13-11-7-14(8-12(13)16-9-11)6-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： WCDULSMHAKPJCE-UHFFFAOYSA-N
• SMILES： C12C(=O)C(OC1)CN(CC1=CC=CC=C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one

Comprehensive Overview of 3-Benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one (CAS No. 1384427-80-8)

The compound 3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one (CAS No. 1384427-80-8) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its bridged heterocyclic framework, featuring both nitrogen and oxygen atoms, makes it a valuable scaffold for drug discovery and material science applications. The presence of the benzyl group further enhances its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in medicinal chemistry and biotechnology. Researchers are particularly interested in the 3-azabicyclo[3.2.1]octane core due to its resemblance to bioactive natural products. The 6-oxa variant, as seen in this compound, introduces additional stability and synthetic flexibility, making it a promising candidate for further exploration.

The synthetic routes for 3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one often involve multicomponent reactions or catalytic cyclization techniques. These methods are aligned with the growing trend toward green chemistry, as they minimize waste and improve atom economy. The compound's CAS No. 1384427-80-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a pharmacological perspective, derivatives of this scaffold have shown potential in modulating central nervous system (CNS) targets, a hot topic in drug development. The benzyl substituent can be tailored to enhance blood-brain barrier permeability, a critical factor for CNS-active drugs. This aligns with the increasing focus on neurotherapeutics and precision medicine.

In the realm of material science, the 3-azabicyclo[3.2.1]octane structure contributes to the design of high-performance polymers and catalysts. Its rigid framework improves thermal stability, while the oxygen atom in the 6-oxa position offers sites for further functionalization. These properties are highly sought after in industries focusing on sustainable materials.

The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in its identification and purity assessment. Researchers often query "synthesis of 3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one" or "CAS 1384427-80-8 applications" to access detailed protocols. Such searches underscore its importance in both academic and industrial settings.

Future directions for 3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one may include computational modeling to predict its interactions with biological targets or machine learning-assisted optimization of its synthetic pathways. These approaches resonate with the broader scientific community's emphasis on AI-driven research and automated discovery.

In summary, 3-benzyl-6-oxa-3-azabicyclo[3.2.1]octan-8-one (CAS No. 1384427-80-8) represents a compelling case study in the intersection of organic synthesis, drug design, and advanced materials. Its multifaceted applications ensure its continued relevance in scientific discourse and innovation.